(4E)-4-(2-furylmethylene)-2-(4-methylphenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: (4E)-4-(furan-2-ylmethylidene)-2-(4-methylphenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C15H11NO3/c1-10-4-6-11(7-5-10)14-16-13(15(17)19-14)9-12-3-2-8-18-12/h2-9H,1H3/b13-9+
• InChI Key: KCPVHLHIJYIZNN-UKTHLTGXSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=N/C(=C/C3=CC=CO3)/C(=O)O2
• SMILES: CC1=CC=C(C=C1)C2=NC(=CC3=CC=CO3)C(=O)O2

Description

(4E)-4-(2-furylmethylene)-2-(4-methylphenyl)-1,3-oxazol-5(4H)-one, commonly known as Furazolidone, is a synthetic nitrofuran derivative that exhibits a broad spectrum of antibacterial, antifungal, and antiprotozoal activities. Furazolidone has been extensively studied for its potential applications in various scientific research fields, including microbiology, pharmacology, and toxicology.

Mechanism of Action

The exact mechanism of action of Furazolidone is not fully understood, but it is believed to involve the inhibition of bacterial and fungal enzymes involved in the synthesis of DNA, RNA, and proteins. Furazolidone has also been shown to interfere with the electron transport chain in bacteria, leading to the production of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects:
Furazolidone has been shown to exhibit a wide range of biochemical and physiological effects, including inhibition of bacterial and fungal growth, induction of oxidative stress, and modulation of the immune system. Furazolidone has also been shown to exhibit anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of Furazolidone is its broad spectrum of antibacterial, antifungal, and antiprotozoal activities, making it a versatile compound for scientific research. However, Furazolidone has also been shown to exhibit potential toxicity and the need for further safety studies. Moreover, the solubility of Furazolidone in water is relatively low, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the scientific research of Furazolidone. One potential direction is the development of new derivatives of Furazolidone with improved pharmacological properties, such as increased solubility and reduced toxicity. Another potential direction is the investigation of the immunomodulatory effects of Furazolidone, which may have potential applications in the treatment of autoimmune and inflammatory diseases. Finally, the potential use of Furazolidone as a food preservative or a veterinary drug should also be explored.
Conclusion:
In conclusion, Furazolidone is a synthetic nitrofuran derivative that exhibits a broad spectrum of antibacterial, antifungal, and antiprotozoal activities. Furazolidone has been extensively studied for its potential applications in various scientific research fields, including microbiology, pharmacology, and toxicology. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Furazolidone have been discussed in this paper. Further studies are needed to fully understand the potential of Furazolidone in various scientific research fields.

Synthesis Methods

Furazolidone can be synthesized by the reaction of 4-nitro-o-phenylenediamine with furfural in the presence of a strong acid catalyst, followed by reduction of the nitro group to an amino group with the help of a reducing agent such as stannous chloride. The amino group is then condensed with 4-methylbenzoyl chloride in the presence of a base to form the final product, Furazolidone.

Scientific Research Applications

Furazolidone has been extensively studied for its potential applications in various scientific research fields, including microbiology, pharmacology, and toxicology. In microbiology, Furazolidone has been shown to exhibit potent antibacterial activity against a wide range of gram-positive and gram-negative bacteria, including Helicobacter pylori, Escherichia coli, and Staphylococcus aureus. In pharmacology, Furazolidone has been shown to exhibit antifungal and antiprotozoal activities, making it a promising candidate for the treatment of fungal and parasitic infections. In toxicology, Furazolidone has been shown to exhibit both genotoxic and non-genotoxic effects, highlighting its potential toxicity and the need for further safety studies.